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Prodigiosin, a vibrant red pigment belonging to the prodiginine family of natural products, has
garnered significant attention in the pharmaceutical and biotechnology sectors. Produced as a
secondary metabolite by various bacteria, most notably Serratia marcescens, this tripyrrole
compound exhibits a remarkable range of biological activities, including antibacterial,
antifungal, immunosuppressive, and anticancer properties.[1][2][3] These characteristics
position prodigiosin as a promising candidate for drug development and other industrial
applications.

This document provides detailed protocols for the laboratory-scale production, extraction, and
purification of prodigiosin from Serratia marcescens. The methodologies outlined below are
synthesized from established research to ensure reproducibility and optimal yield.

Microbial Strain and Culture Conditions

The production of prodigiosin is predominantly carried out using strains of Serratia
marcescens. Several studies have optimized culture conditions to enhance pigment yield. Key
factors influencing production include media composition, pH, temperature, and aeration.[4][5]
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Recommended Strain

e Serratia marcescens (e.g., ATCC strains or locally isolated strains) is the most commonly
used bacterium for prodigiosin production.[3][6][7]

Culture Media

Various media compositions have been reported to support high prodigiosin yields. Below are
examples of effective media:

o Peptone-Glycerol Broth (PGB): A widely used medium for routine prodigiosin production.[8]

» Nutrient Broth supplemented with specific carbon sources: Glucose and olive oil have been
shown to enhance production.[4][9]

o Luria-Bertani (LB) Broth/Agar: Commonly used for initial strain activation and growth.[3][10]

e Low-cost substrates: Agro-industrial wastes like corn bran and cassava wastewater have
been successfully used for cost-effective production.[6][7]

Optimized Culture Parameters

The following table summarizes optimized conditions for prodigiosin production from various

studies.
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Parameter Optimized Value Reference

Olive Oil (1.5%), Sucrose
Carbon Source (16.29 g/L), Glucose (24 g/L), [4105][10][11]
Dextrose

] Casein Hydrolysate (1.5%),
Nitrogen Source [41[10][11]
Peptone (11.76 g/L)

Phosphate Source KH2PO4 [4][11]

pH 7.0-8.0 [4][5][9][11]
Temperature 25°C - 30°C [4105118]1[11]
Agitation 150 - 180 rpm [519]
Incubation Time 24 - 72 hours [11][12]

Experimental Protocols
Protocol for Prodigiosin Production

This protocol describes the steps for culturing Serratia marcescens for prodigiosin production
in a shake flask.

e Inoculum Preparation:

o Aseptically transfer a single colony of S. marcescens from a stock plate to a flask
containing 50 mL of Luria-Bertani (LB) broth.

o Incubate the culture at 28°C for 18-24 hours with shaking at 150 rpm.[6][7]
e Production Culture:

o Prepare the desired production medium (e.g., Peptone-Glycerol Broth or an optimized
medium from the table above).

o Inoculate the production medium with the overnight seed culture (typically a 2-5% v/v
inoculation).[10]
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o Incubate the production culture under the optimized conditions (e.g., 28°C, pH 7.0, 180
rpm) for 24-72 hours.[9][10][11] The appearance of a distinct red color indicates
prodigiosin production.

Protocol for Prodigiosin Extraction

Prodigiosin is an intracellular pigment, requiring cell lysis for extraction.
o Cell Harvesting:
o Transfer the culture from the production flask to centrifuge tubes.
o Centrifuge at 8,000 rpm for 15 minutes to pellet the bacterial cells.[8]
o Discard the supernatant.
e Pigment Extraction:

Resuspend the cell pellet in a suitable solvent. Acidified methanol or ethanol are
commonly used.[5][12][13] Ethyl acetate and acetone mixtures are also effective.[14]

[e]

Vortex or sonicate the mixture to ensure complete cell lysis and pigment extraction.

[e]

o

Centrifuge the mixture again at 8,000 rpm for 15 minutes to separate the cell debris.

Collect the colored supernatant containing the crude prodigiosin extract.

[¢]

Protocol for Prodigiosin Purification

Further purification of the crude extract is often necessary for downstream applications.
» Solvent Evaporation:

o The crude extract can be concentrated using a rotary evaporator to remove the extraction
solvent.

e Chromatography:

© 2026 BenchChem. All rights reserved. 4/9 Tech Support


https://www.researchgate.net/publication/381695689_OPTIMIZED_PRODIGIOSIN_PRODUCTION_BY_SERRATIA_MARCESCENS_AND_ITS_ANTIMICROBIAL_EFFECT
https://www.mdpi.com/2311-5637/10/2/85
https://jobrc.org/index.php/jobrc/article/view/180
https://www.benchchem.com/product/b15542268/docs?utm_src=pdf-body#standard-protocols-for-prodigiosin-production-in-the-laboratory
https://www.benchchem.com/product/b15542268/docs?utm_src=pdf-body#standard-protocols-for-prodigiosin-production-in-the-laboratory
https://www.benchchem.com/product/b15542268/docs?utm_src=pdf-body#standard-protocols-for-prodigiosin-production-in-the-laboratory
http://www.rjlbpcs.com/article-pdf-downloads/2016/6/37.pdf
https://www.researchgate.net/publication/374498440_Optimization_of_Growth_Conditions_of_Serratia_marcescens_for_Prodigiosin_Production
https://www.cetjournal.it/cet/24/108/007.pdf
https://pubmed.ncbi.nlm.nih.gov/16569612/
https://vjs.ac.vn/vjbt/article/download/15722/384657/406873
https://www.benchchem.com/product/b15542268/docs?utm_src=pdf-body#standard-protocols-for-prodigiosin-production-in-the-laboratory
https://www.benchchem.com/product/b15542268/docs?utm_src=pdf-body#standard-protocols-for-prodigiosin-production-in-the-laboratory
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15542268?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

o Silica Gel Column Chromatography: This is a common method for purifying prodigiosin.
[13][15]

» The dried crude extract is mixed with a small amount of silica gel and loaded onto a pre-
packed silica gel column.

» The pigment is then eluted using a solvent system, often a gradient of petroleum ether
and ethyl acetate or chloroform and methanol.[14][15]

o High-Performance Liquid Chromatography (HPLC): For obtaining high-purity prodigiosin,
reversed-phase HPLC can be employed.[10][13]

» A C18 column is typically used with a mobile phase such as acetonitrile and water.

Visualizing the Process and Pathway
Prodigiosin Production Workflow

The following diagram illustrates the general workflow for producing and purifying prodigiosin
in the laboratory.
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General workflow for prodigiosin production.
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Biosynthesis of Prodigiosin

Prodigiosin biosynthesis in Serratia marcescens is a bifurcated pathway. Two separate
precursor molecules, 4-methoxy-2,2'-bipyrrole-5-carbaldehyde (MBC) and 2-methyl-3-n-amyl-
pyrrole (MAP), are synthesized independently and then condensed to form the final
prodigiosin molecule.[1][2][16]
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Bifurcated biosynthesis pathway of prodigiosin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

© 2026 BenchChem. All rights reserved. 8/9 Tech Support


https://www.frontiersin.org/journals/microbiology/articles/10.3389/fmicb.2024.1412776/full
https://www.frontiersin.org/journals/microbiology/articles/10.3389/fmicb.2024.1412776/full
https://ijmmtd.org/archive/volume/5/issue/4/article/8598
https://ijmmtd.org/archive/volume/5/issue/4/article/8598
https://www.nahrainuniv.edu.iq/sites/default/files/Binder1_7.pdf
https://www.researchgate.net/publication/374498440_Optimization_of_Growth_Conditions_of_Serratia_marcescens_for_Prodigiosin_Production
https://pmc.ncbi.nlm.nih.gov/articles/PMC6259207/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6259207/
https://rsdjournal.org/rsd/article/download/27078/23995
http://www.rjlbpcs.com/article-pdf-downloads/2016/6/37.pdf
https://www.researchgate.net/publication/381695689_OPTIMIZED_PRODIGIOSIN_PRODUCTION_BY_SERRATIA_MARCESCENS_AND_ITS_ANTIMICROBIAL_EFFECT
https://www.mdpi.com/2311-5637/10/2/85
https://jobrc.org/index.php/jobrc/article/view/180
https://jobrc.org/index.php/jobrc/article/view/180
https://www.cetjournal.it/cet/24/108/007.pdf
https://pubmed.ncbi.nlm.nih.gov/16569612/
https://pubmed.ncbi.nlm.nih.gov/16569612/
https://vjs.ac.vn/vjbt/article/download/15722/384657/406873
https://patents.google.com/patent/CN102311981B/en
https://patents.google.com/patent/CN102311981B/en
https://www.researchgate.net/figure/The-biosynthetic-pathway-of-prodigiosin-The-figure-is-reproduced-from-Williamson-et-al_fig1_262229234
https://www.benchchem.com/product/b15542268/docs#standard-protocols-for-prodigiosin-production-in-the-laboratory
https://www.benchchem.com/product/b15542268/docs#standard-protocols-for-prodigiosin-production-in-the-laboratory
https://www.benchchem.com/product/b15542268/docs#standard-protocols-for-prodigiosin-production-in-the-laboratory
https://www.benchchem.com/product/b15542268/docs#standard-protocols-for-prodigiosin-production-in-the-laboratory
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15542268?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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